2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(3,4-dichlorophenyl)ethylidene]amino] 2-(3,4-dimethoxyphenyl)acetate
• InChI: InChI=1S/C18H18Cl2N2O4/c1-24-15-6-4-12(8-16(15)25-2)10-18(23)26-22-17(21)9-11-3-5-13(19)14(20)7-11/h3-8H,9-10H2,1-2H3,(H2,21,22)
• InChI Key: QAMNSTHBKZSCGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)ON=C(CC2=CC(=C(C=C2)Cl)Cl)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)CC(=O)O/N=C(/CC2=CC(=C(C=C2)Cl)Cl)\N)OC
• Molecular Formula: C18H18Cl2N2O4
• Molecular Weight: 397.2 g/mol

Description

2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide, also known as DAAO inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is an inhibitor of the enzyme D-amino acid oxidase (DAAO), which is responsible for the degradation of D-amino acids in the brain. Inhibition of DAAO has been shown to have beneficial effects in various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor involves the inhibition of the enzyme 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide, which is responsible for the degradation of D-amino acids in the brain. 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor binds to the active site of 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide and prevents it from breaking down D-amino acids. This leads to an increase in the levels of D-amino acids in the brain, which has been shown to have beneficial effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor has been shown to have several biochemical and physiological effects in the brain. It increases the levels of D-amino acids such as D-serine, which is an important co-agonist of the NMDA receptor. This leads to an increase in NMDA receptor activity, which has been shown to have beneficial effects in various neurological and psychiatric disorders. 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor also increases the levels of neurotransmitters such as serotonin and dopamine, which has been shown to have antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor in lab experiments include its specificity for 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide and its well-established mechanism of action. It is also relatively easy to synthesize and can be used in a variety of assays. The limitations of using 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor in lab experiments include its potential toxicity and the need for expertise in organic chemistry for its synthesis.

Future Directions

There are several future directions for the study of 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor. One direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders such as bipolar disorder and anxiety disorders. Another direction is to investigate its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and duration of treatment with 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor for maximum therapeutic benefit.

Synthesis Methods

The synthesis of 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor involves a multi-step process that requires expertise in organic chemistry. The most commonly used method involves the reaction of 3,4-dichloroaniline with 3,4-dimethoxybenzoyl chloride in the presence of a base to form the intermediate product. This intermediate is then reacted with ethyl chloroformate and ammonia to produce the final product.

Scientific Research Applications

2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have beneficial effects in schizophrenia, depression, and Alzheimer's disease. In schizophrenia, 2-(3,4-dichlorophenyl)-N'-{[(3,4-dimethoxyphenyl)acetyl]oxy}ethanimidamide inhibitor has been shown to improve cognitive function and reduce symptoms such as hallucinations and delusions. In depression, it has been shown to have antidepressant effects by increasing the levels of neurotransmitters such as serotonin and dopamine. In Alzheimer's disease, it has been shown to reduce the accumulation of amyloid-beta plaques in the brain.